Cas no 17673-81-3 ((9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid)

• Product Name: (9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid
• CAS No: 17673-81-3
• MF: C₁₈H₃₆O₅
• MW: 332.47544670105
• CID: 1995170
• PubChem ID: 12311165
• Update Time: 2025-04-21

(9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• (9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid
• Isophloionolic acid
• 9R,10S,18-trihydroxy-octadecanoic acid
• (9R,10S)-9,10,18-Trihydroxyoctadecanoic acid
• CHEBI:185070
• Isofloionolic acid
• Erythro-9,10,18-trihydroxyoctadecanoic acid
• Q27287861
• Octadecanoic acid, 9,10,18-trihydroxy-, (9R,10S)-rel-
• LMFA02000006
• R6NC58BJ8B
• 9,10,18-Trihydroxyoctadecanoic acid-, erythro-
• UNII-R6NC58BJ8B
• 17673-81-3
• 9R,10S,18-trihydroxy-stearic acid
• Isophloionolic acid, (+/-)-

• Inchi： 1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)/t16-,17+/m0/s1
• InChI Key： OISFHODBOQNZAG-DLBZAZTESA-N
• SMILES： O[C@@H](CCCCCCCCO)[C@@H](CCCCCCCC(=O)O)O

Computed Properties

• Exact Mass: 332.25627424g/mol
• Monoisotopic Mass: 332.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids